Propargyl-PEG4-(CH2)3-acid
Propargyl-PEG4-(CH2)3-acid
Propargyl-PEG4-(CH2)3-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1872433-74-3
VCID:
VC0540334
InChI:
InChI=1S/C13H22O6/c1-2-5-16-7-9-18-11-12-19-10-8-17-6-3-4-13(14)15/h1H,3-12H2,(H,14,15)
SMILES:
C#CCOCCOCCOCCOCCCC(O)=O
Molecular Formula:
C13H22O6
Molecular Weight:
274.31
Propargyl-PEG4-(CH2)3-acid
CAS No.: 1872433-74-3
Inhibitors
VCID: VC0540334
Molecular Formula: C13H22O6
Molecular Weight: 274.31
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1872433-74-3 |
|---|---|
| Product Name | Propargyl-PEG4-(CH2)3-acid |
| Molecular Formula | C13H22O6 |
| Molecular Weight | 274.31 |
| IUPAC Name | Propargyl-PEG4-(CH2)3-acid |
| Standard InChI | InChI=1S/C13H22O6/c1-2-5-16-7-9-18-11-12-19-10-8-17-6-3-4-13(14)15/h1H,3-12H2,(H,14,15) |
| Standard InChIKey | OEXSTNURGGFVTN-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCCC(O)=O |
| Appearance | Solid powder |
| Description | Propargyl-PEG4-(CH2)3-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Propargyl-PEG4-(CH2)3-acid |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. |
| Last Modified | Aug 20 2021 |
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